molecular formula C13H23BN2O3 B6237682 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole CAS No. 2246762-67-2

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Cat. No. B6237682
CAS RN: 2246762-67-2
M. Wt: 266.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (MPTDP) is a heterocyclic compound that has recently been studied for its potential applications in a wide range of scientific research fields, such as in pharmaceuticals, biochemistry, and organic chemistry. MPTDP is a highly versatile compound due to its ability to form a variety of chemical structures, which can be used to create a variety of products with different properties.

Scientific Research Applications

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been studied for its potential use in a variety of scientific research applications. For example, it has been used to study the structure-activity relationships of drugs, as well as to investigate the mechanism of action of drugs. It has also been used to study the binding of proteins to DNA, as well as to study the biochemical and physiological effects of drugs. Additionally, 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been used to study the structure of proteins, as well as to study the interactions between proteins and other molecules.

Mechanism of Action

The mechanism of action of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is still being studied, but it is believed that it acts as an inhibitor of certain enzymes. It is thought to bind to the active sites of enzymes and block their activity, which can lead to a variety of biochemical and physiological effects. Additionally, 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been found to interact with other molecules, such as proteins, lipids, and nucleic acids, which can further alter its mechanism of action.
Biochemical and Physiological Effects
1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been studied for its potential effects on a variety of biochemical and physiological processes. For example, it has been found to inhibit the activity of certain enzymes, which can lead to a variety of effects. Additionally, it has been found to interact with other molecules, such as proteins, lipids, and nucleic acids, which can further alter its effects. Furthermore, 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been found to affect the expression of certain genes, which can lead to changes in gene expression and the regulation of physiological processes.

Advantages and Limitations for Lab Experiments

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has several advantages for use in lab experiments. First, it is a highly versatile compound, which allows for the creation of a variety of chemical structures with different properties. Additionally, it is relatively easy to synthesize and has a high yield and purity. Furthermore, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in lab experiments. For example, it can be difficult to control the concentration of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in a reaction, and it can be difficult to determine the exact mechanism of action of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in a reaction.

Future Directions

The potential applications of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole are vast, and there are many potential future directions for research. For example, further research could be conducted to investigate the mechanism of action of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in greater detail. Additionally, research could be conducted to investigate the effects of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole on other biochemical and physiological processes. Furthermore, research could be conducted to investigate the potential of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a therapeutic agent. Finally, research could be conducted to investigate the potential of 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a tool for synthetic biology.

Synthesis Methods

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole can be synthesized through a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Wittig reaction. The Williamson ether synthesis involves the reaction of an alkyl halide and an alkoxide to form an ether. The Grignard reaction involves the reaction of an alkyl halide and a Grignard reagent to form a ketone. The Wittig reaction involves the reaction of an aldehyde or ketone and a phosphonium salt to form an alkene. All of these methods can be used to synthesize 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole with high yields and purity.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole involves the reaction of 3-methoxypropylhydrazine with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane followed by the addition of acetylacetone and subsequent cyclization to form the desired product.", "Starting Materials": ["3-methoxypropylhydrazine", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "acetylacetone"], "Reaction": ["Step 1: 3-methoxypropylhydrazine is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst to form the corresponding boronic acid intermediate.", "Step 2: The boronic acid intermediate is then treated with acetylacetone to form the corresponding chelate complex.", "Step 3: The chelate complex is then subjected to cyclization conditions to form the desired product, 1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole."] }

CAS RN

2246762-67-2

Product Name

1-(3-methoxypropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Molecular Formula

C13H23BN2O3

Molecular Weight

266.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.